Cas no 1396892-18-4 (1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl (2E)-3-(furan-2-yl)prop-2-enoate)

• Product Name: 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl (2E)-3-(furan-2-yl)prop-2-enoate
• CAS No: 1396892-18-4
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 5364231
• Update Time: 2025-05-24

1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl (2E)-3-(furan-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• [1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl] (E)-3-(furan-2-yl)prop-2-enoate
• 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl (2E)-3-(furan-2-yl)prop-2-enoate

• Inchi： 1S/C18H16N2O3S/c1-12-4-2-6-15-17(12)19-18(24-15)20-10-14(11-20)23-16(21)8-7-13-5-3-9-22-13/h2-9,14H,10-11H2,1H3/b8-7+
• InChI Key： DYJSGUTUCBOAEZ-BQYQJAHWSA-N
• SMILES： C(OC1CN(C2=NC3=C(C)C=CC=C3S2)C1)(=O)/C=C/C1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl (2E)-3-(furan-2-yl)prop-2-enoate

Recent Advances in the Study of 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl (2E)-3-(furan-2-yl)prop-2-enoate (CAS: 1396892-18-4)

The compound 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl (2E)-3-(furan-2-yl)prop-2-enoate (CAS: 1396892-18-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and furan moieties, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro studies have shown that it effectively modulates key signaling molecules, such as NF-κB and MAPK, which are critical in the regulation of immune responses. These findings suggest that 1396892-18-4 could serve as a valuable tool for the development of novel anti-inflammatory agents.

Structural-activity relationship (SAR) studies have further revealed that the azetidine ring and the furan-prop-2-enoate moiety are essential for the compound's bioactivity. Modifications to these regions have been explored to optimize potency and selectivity. For instance, recent synthetic efforts have yielded derivatives with improved pharmacokinetic profiles, including enhanced solubility and metabolic stability. These advancements highlight the potential for 1396892-18-4 to be developed into a clinically relevant therapeutic agent.

In addition to its anti-inflammatory properties, preliminary investigations have indicated that 1396892-18-4 may possess anticancer activity. Studies conducted on various cancer cell lines have demonstrated its ability to induce apoptosis and inhibit proliferation, particularly in cells with dysregulated signaling pathways. These effects are thought to be mediated through the compound's interaction with specific protein kinases, although further mechanistic studies are required to fully elucidate its mode of action.

The synthesis of 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl (2E)-3-(furan-2-yl)prop-2-enoate has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and scalability, making the compound more accessible for further preclinical and clinical studies. These advancements are critical for ensuring a steady supply of the compound for ongoing and future investigations.

Despite these promising findings, challenges remain in the development of 1396892-18-4 as a therapeutic agent. Issues such as potential toxicity, off-target effects, and formulation stability need to be addressed through comprehensive preclinical studies. Nevertheless, the current body of research underscores the compound's potential as a versatile scaffold for drug discovery, with applications spanning inflammation, oncology, and beyond.

In conclusion, 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl (2E)-3-(furan-2-yl)prop-2-enoate (CAS: 1396892-18-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising pharmacological profile make it a valuable candidate for further exploration. Continued efforts to optimize its properties and elucidate its mechanisms of action will be essential for translating these findings into clinically viable therapies.